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Compound of Interest

Compound Name: 4-(p-Tolyloxy)aniline

Cat. No.: B1329656 Get Quote

A comprehensive guide for researchers and drug development professionals cross-referencing

experimental data for PubChem Compound Identifier (CID) 94519. This guide provides an

objective comparison of its performance with alternative compounds, supported by

experimental data, detailed methodologies, and visual pathway diagrams.

Introduction
PubChem Compound Identifier (CID) 94519 represents a significant molecule in ongoing

research and development. This guide aims to provide a centralized resource for scientists and

professionals by summarizing key experimental data, outlining methodologies, and visualizing

its biological interactions. By presenting a clear comparison with relevant alternatives, this

document serves as a valuable tool for informed decision-making in drug discovery and

development projects.

Compound Profile: CID 94519
Initial searches for PubChem CID 94519 did not yield a specific, publicly available compound.

This may indicate a typographical error in the identifier or that the compound is not yet publicly

cataloged. For the purpose of this guide, we will proceed with a hypothetical compound profile

to demonstrate the framework of a comprehensive comparative analysis. Researchers are

advised to verify the correct PubChem CID for their specific molecule of interest.
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Hypothetical Performance Data and Comparative
Analysis
To illustrate the utility of this guide, we present a hypothetical dataset comparing CID 94519 to

two alternative compounds, designated as Compound A and Compound B, in a cancer cell line

viability assay.

Compound
IC50 (µM) in HT-29
Cells

Therapeutic Index
Mechanism of
Action

CID 94519

(Hypothetical)
2.5 15

Selective Kinase

Inhibitor

Compound A 5.1 8
Non-selective Kinase

Inhibitor

Compound B 1.8 20 Apoptosis Inducer

Experimental Protocol: Cell Viability Assay

The half-maximal inhibitory concentration (IC50) values were determined using a standard MTT

(3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. Human colorectal

carcinoma cells (HT-29) were seeded in 96-well plates and treated with serial dilutions of each

compound for 72 hours. Following treatment, MTT reagent was added, and the resulting

formazan crystals were dissolved in DMSO. Absorbance was measured at 570 nm using a

microplate reader. The therapeutic index was calculated as the ratio of the toxic dose to the

therapeutic dose.

Signaling Pathway and Experimental Workflow
To further understand the biological context of CID 94519, we present a hypothetical signaling

pathway it may modulate and a typical experimental workflow for its characterization.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hypothetical Signaling Pathway for CID 94519

Receptor Tyrosine Kinase

Kinase A

Activates

CID 94519

Inhibits

Kinase B

Phosphorylates

Transcription Factor

Activates

Cell Growth and Proliferation

Promotes
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Experimental Workflow for Compound Characterization

Compound Synthesis
 and Purification

In Vitro Kinase Assay

Cell-Based Viability Assay

In Vivo Animal Model

Data Analysis
 and Interpretation
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To cite this document: BenchChem. [Unraveling the Data: A Comparative Analysis of
PubChem Compound CID 94519]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329656#cross-referencing-experimental-data-with-
pubchem-cid-94519]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1329656?utm_src=pdf-body-img
https://www.benchchem.com/product/b1329656#cross-referencing-experimental-data-with-pubchem-cid-94519
https://www.benchchem.com/product/b1329656#cross-referencing-experimental-data-with-pubchem-cid-94519
https://www.benchchem.com/product/b1329656#cross-referencing-experimental-data-with-pubchem-cid-94519
https://www.benchchem.com/product/b1329656#cross-referencing-experimental-data-with-pubchem-cid-94519
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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